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Compound of Interest

Compound Name: (Benzhydryloxy)acetic acid
CAS No.: 21409-25-6
Cat. No.: B1208167
Get Quote
. J

Executive Summary

(Benzhydryloxy)acetic acid (CAS 5929-07-7), also known as diphenylmethoxyacetic acid, is
a critical intermediate in the synthesis of pharmaceutical agents (e.g., Modafinil derivatives)
and a primary metabolite of antihistamines such as Diphenhydramine. Its structure features a
lipophilic benzhydryl (diphenylmethyl) ether tail and a hydrophilic carboxylic acid head, creating
a distinct amphiphilic profile that dictates its solubility behavior.

This guide provides researchers with validated solubility data, solvent selection criteria for
purification, and experimental protocols for recrystallization. The data is synthesized from
pharmaceutical patents, metabolic studies, and physicochemical predictions.

Physicochemical Profile

Understanding the molecular properties is the first step to mastering solubility. The compound
behaves as a lipophilic weak acid.
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Property Value Notes

CAS Registry Number 5929-07-7 Alternate ID: 21409-25-6
IUPAC Name ai;:(iiiphenylmethoxy)acetic

Molecular Formula C15H1403

Molecular Weight 242.27 g/mol

Melting Point 99-100 °C Solid crystalline powder [1, 3]

Stronger acid than acetic acid
pKa (Acidic) 3.30+£0.10 (pKa 4.76) due to the ether

oxygen's inductive effect [3]

Highly lipophilic; partitions
LogP (Lipophilicity) 3.3-3.6 strongly into organic phases
[2, 3]

Physical State White to off-white solid

Structural Implications for Solubility[1]
o Benzhydryl Group: The two phenyl rings provide high lipophilicity, making the compound

soluble in non-polar and moderately polar organic solvents (chloroform, ethyl acetate).

» Carboxylic Acid Group: Provides a handle for pH-dependent solubility. At pH > 5 (above
pKa), it ionizes to the carboxylate, becoming water-soluble. At pH < 3, it remains protonated
and water-insoluble.

Solubility Data & Solvent Selection

The following table categorizes solvents based on their ability to dissolve
(Benzhydryloxy)acetic acid at room temperature (25°C).
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Solvent Class Solvent Solubility Rating Application
) Stock solutions for
) Very High (>100 i
Polar Aprotic DMSO bioassays; NMR
mg/mL) ]
analysis.
) Synthesis reaction
DMF Very High )
medium.[1]
Chromatography
) ) mobile phase;

Polar Protic Methanol High ) ]
dissolution for
transfer.

Recrystallization
Ethanol High (when mixed with
water).
Primary extraction
] solvent;

Esters Ethyl Acetate High o
Recrystallization
solvent.
Extraction from

Chlorinated Chloroform / DCM High acidified aqueous
layers.

) ] Liquid-liquid

Ethers Diethyl Ether Moderate/High )
extraction.
Anti-solvent for

Non-Polar Hexane / Heptane Low / Insoluble precipitation/recrystalli
zation.

Aqueous Water (pH < 3) Insoluble Precipitation medium.

Aqueous workup

Water (pH > 7) Soluble (as Salt) (removal of
impurities).
Solubility Decision Tree
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The following diagram illustrates the logical flow for selecting a solvent based on the
experimental goal (Extraction vs. Recrystallization).
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System A:
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Analysis
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Dissolve in
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Click to download full resolution via product page

Caption: Solvent selection logic based on the physicochemical state of (Benzhydryloxy)acetic
acid.

Experimental Protocols
Protocol A: Saturation Shake-Flask Method (Solubility
Determination)

Use this standard protocol to determine the exact solubility limit in a specific solvent for your
application.

o Preparation: Place an excess amount of solid (Benzhydryloxy)acetic acid (~50 mg) into a
glass vial.

e Solvent Addition: Add 1.0 mL of the target solvent (e.g., Methanol).

» Equilibration: Cap the vial and shake at 25°C for 24 hours using an orbital shaker or
magnetic stir bar.
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e Observation: If the solid dissolves completely, add more solid until a precipitate remains
visible (saturation).

e Filtration: Filter the suspension through a 0.45 um PTFE syringe filter to remove undissolved
solids.

e Quantification: Analyze the filtrate using HPLC-UV (254 nm) against a standard curve to
calculate concentration (mg/mL).

Protocol B: Purification via Recrystallization

Recrystallization is the most effective method to reach >98% purity, removing unreacted
benzhydrol or chloroacetic acid.

Recommended Solvent System: Ethyl Acetate (Solvent) / Hexane (Anti-solvent)
 Dissolution:
o Place the crude crude (Benzhydryloxy)acetic acid in an Erlenmeyer flask.

o Add the minimum amount of hot Ethyl Acetate (approx. 60-70°C) required to just dissolve
the solid. Swirl constantly.

e Hot Filtration (Optional):

o If insoluble particles (dust, salts) remain, filter the hot solution rapidly through a pre-
warmed funnel.

o Crystallization:

o Remove from heat.[2] Slowly add Hexane dropwise to the hot solution until a faint,
persistent cloudiness appears.

o Add a few drops of hot Ethyl Acetate to clear the cloudiness.
o Allow the flask to cool slowly to room temperature undisturbed.

e Harvesting:
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o Cool the flask in an ice bath (0-4°C) for 30 minutes to maximize yield.
o Filter the white crystals using vacuum filtration (Buchner funnel).
o Wash the crystals with cold Hexane.
e Drying:
o Dry the crystals in a vacuum oven at 40°C for 4 hours.
o Target Melting Point: 99—-100 °C.

Synthesis & Purification Workflow

The following diagram visualizes the typical generation of this compound and where solubility
principles apply during workup.
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Caption: Synthesis and purification workflow leveraging pH-dependent solubility switches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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